Methylamine, 1-(2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)-, dihydrochloride

• IUPAC Name: 1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C13H18N2.2ClH/c14-9-10-7-11-3-1-5-15-6-2-4-12(8-10)13(11)15;;/h7-8H,1-6,9,14H2;2*1H
• InChI Key: TZZMSZGLZXBFHY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=CC3=C2N(C1)CCC3)CN.Cl.Cl
• Molecular Formula: C13H20Cl2N2
• DSSTOX Substance ID: DTXSID00145187
• Molecular Weight: 275.21 g/mol
• CAS RN: 102489-73-6

Description

Methylamine, 1-(2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)-, dihydrochloride is a chemical compound with the molecular formula C₁₃H₂₀Cl₂N₂ . It is commonly used in research and pharmaceutical contexts. The compound’s structure includes a quinolizine ring system, and its dihydrochloride form enhances solubility and stability.

Synthesis Analysis

The synthesis of this compound involves several steps, including the condensation of appropriate precursors and subsequent purification. .

Molecular Structure Analysis

The molecular structure of Methylamine, 1-(2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)-, dihydrochloride consists of a bicyclic quinolizine core with a methylamine substituent. The dihydrochloride salt provides additional stability and facilitates handling. Refer to Figure 1 for an illustration of the molecular structure.

!Figure 1: Molecular Structure

Chemical Reactions Analysis

This compound can participate in various chemical reactions, including:

• Reductive Amination : Methylamine can react with carbonyl compounds to form secondary amines.


• Salt Formation : The dihydrochloride salt readily forms when the compound reacts with hydrochloric acid.

Physical And Chemical Properties Analysis

• Melting Point : The compound exhibits a melting point of approximately X°C .


• Solubility : It is soluble in water due to its dihydrochloride form.


• Color : Typically appears as a white crystalline powder .

Scientific Research Applications

. . It is the simplest primary amine. Methylamine is used as a building block in the synthesis of many other commercially available compounds. It also emerges during putrefaction and serves as a substrate for methanogenesis.

In specific applications, a 40% w/w aqueous solution of methylamine acts as a mobile phase in perchlorate analysis, effectively analyzing milk and yogurt samples through LC-MS/MS.

• Synthesis of Other Compounds

  • Methylamine is a building block in the synthesis of many commercially available compounds. It is used in the production of a wide variety of important chemicals, including pharmaceuticals, pesticides, and solvents.

• Perchlorate Analysis

  • A 40% w/w aqueous solution of methylamine acts as a mobile phase in perchlorate analysis. This method is effective for analyzing milk and yogurt samples through LC-MS/MS.

• Induction Heating Systems

  • Methylamine has been used in induction heating (IH) systems. IH systems have been attracting more attention due to their direct heating capability. They have the advantages of fast heating performance, high efficiency, cleanliness, and safety.

• Photothermal Applications

  • While not specific to methylamine, two-dimensional nanomaterials have been used in photothermal applications, including photothermal therapy, water evaporation, thermochemical reactions, electrostatic lithography, catalysis, light-driven actuation, photothermal electrodes, energy storage, wearable heaters, and wound healing.

Safety And Hazards

• Toxicity : Caution is advised during handling due to potential toxicity. Follow proper safety protocols.


• Storage : Store in a cool, dry place away from direct sunlight.


• Disposal : Dispose of according to local regulations.

Future Directions

Research on this compound continues, exploring its pharmacological properties, potential therapeutic applications, and optimization of synthesis methods. Future studies may uncover novel uses or modifications.

: Benchchem: Smolecule